Cas no 1310293-55-0 (7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 1310293-55-0
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5207581
• Update Time: 2025-11-03

7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-5-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 5-Methyl-7-Oxo-6-(Propan-2-Yl)-4,7-Dihydropyrazolo[1,5-A]pyrimidine-3-Carbonitrile
• 7-Hydroxy-6-isopropyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• BDBM191596
• Q27456351
• Z1736178659
• 6-isopropyl-5-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile (N8)
• 6E8
• 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo1,5-apyrimidine-3-carbonitrile

• Inchi： 1S/C11H12N4O/c1-6(2)9-7(3)14-10-8(4-12)5-13-15(10)11(9)16/h5-6,13H,1-3H3
• InChI Key： PXXCTAHOJZNFSP-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C(C#N)=CNN12)C(C)C

Computed Properties

• Exact Mass: 216.101
• Monoisotopic Mass: 216.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5

Additional information on 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo1,5-apyrimidine-3-carbonitrile

Recent Advances in the Study of 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 1310293-55-0)

The compound 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS: 1310293-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its potential as a therapeutic agent.

One of the key findings in recent literature pertains to the compound's role as a selective inhibitor of specific protein kinases. Researchers have demonstrated that 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits high affinity for certain kinase targets involved in inflammatory pathways. This selectivity is attributed to the unique steric and electronic properties conferred by its hydroxy and cyano functional groups, which facilitate interactions with key residues in the kinase active site.

In addition to its kinase inhibitory activity, recent studies have investigated the compound's pharmacokinetic profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability and bioavailability. These studies have revealed that the compound demonstrates favorable absorption and distribution properties, making it a viable candidate for further preclinical development.

Another area of focus has been the optimization of synthetic routes for 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile. Recent publications describe novel catalytic methods that improve yield and purity while reducing the environmental impact of the synthesis. For instance, the use of green solvents and recyclable catalysts has been highlighted as a sustainable approach to scaling up production.

Looking ahead, researchers are exploring the potential of this compound in combination therapies. Preliminary data suggest synergistic effects when 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile is co-administered with other small-molecule inhibitors, opening new avenues for treating complex diseases such as cancer and autoimmune disorders. Further studies are warranted to elucidate the underlying mechanisms and optimize dosing regimens.

In conclusion, the latest research on 7-hydroxy-5-methyl-6-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile underscores its potential as a versatile scaffold in drug discovery. Its unique chemical properties, combined with promising biological activity, position it as a compelling subject for future investigations. Continued efforts in structural optimization and mechanistic studies will be critical to unlocking its full therapeutic potential.